Cas no 23576-89-8 (6-chloro-5-nitroimidazo2,1-b1,3thiazole)

6-Chloro-5-nitroimidazo[2,1-b][1,3]thiazole is a heterocyclic compound featuring a fused imidazole and thiazole ring system, substituted with chloro and nitro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro group enhances electrophilic properties, while the chloro substituent offers versatility for further functionalization. Its rigid bicyclic framework contributes to stability, ensuring consistent performance in synthetic applications. The compound is particularly useful in the development of bioactive molecules, including antimicrobial and antiparasitic agents, due to its ability to interact with biological targets. High purity grades are available to meet stringent research and industrial requirements.

6-chloro-5-nitroimidazo2,1-b1,3thiazole structure

23576-89-8 structure

Product Name:6-chloro-5-nitroimidazo2,1-b1,3thiazole

CAS No:23576-89-8

MF:C₅H₂ClN₃O₂S

MW:203.606277942657

CID:284922

PubChem ID:301408

Update Time:2025-06-08

6-chloro-5-nitroimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-5-nitroimidazo[2,1-b]thiazole
- 6-Chloro-5-nitroimidazo[2,1-b][1,3]thiazole
- Imidazo[2,1-b]thiazole,6-chloro-5-nitro-
- AC1L6YD8
- AC1Q1WYS
- CCG-2191
- chloronitroimidazobthiazole
- CTK5I1959
- MolPort-001-893-338
- NSC178552
- AB00074354-01
- SCHEMBL14037379
- 6-CHLORO-5-NITROIMIDAZO(2,1-B)(1,3)THIAZOLE
- DTXSID20306657
- YAA57689
- NSC-178552
- C5H2ClN3O2S
- 6D-030
- SY152132
- MFCD00138960
- Z56791145
- AKOS000525265
- CS-0234601
- 23576-89-8
- J-518600
- EN300-14413
- AE-848/32010024
- G27528
- 6-chloro-5-nitroimidazo2,1-b1,3thiazole
- MDL： MFCD00138960
- Inchi： 1S/C5H2ClN3O2S/c6-3-4(9(10)11)8-1-2-12-5(8)7-3/h1-2H
- InChI Key： VLASBESFPINWKH-UHFFFAOYSA-N
- SMILES： ClC1=C([N+](=O)[O-])N2C=CSC2=N1

Computed Properties

Exact Mass: 202.95576
Monoisotopic Mass: 202.955625
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.4
XLogP3: 3

Experimental Properties

Density: 2.02
Refractive Index: 1.865
PSA: 60.44

6-chloro-5-nitroimidazo2,1-b1,3thiazole Pricemore >>

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Enamine	EN300-14413-0.05g	6-chloro-5-nitroimidazo[2,1-b][1,3]thiazole	23576-89-8	95%	0.05g	$67.0	2023-05-03
Enamine	EN300-14413-0.1g	6-chloro-5-nitroimidazo[2,1-b][1,3]thiazole	23576-89-8	95%	0.1g	$100.0	2023-05-03
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Enamine	EN300-14413-0.5g	6-chloro-5-nitroimidazo[2,1-b][1,3]thiazole	23576-89-8	95%	0.5g	$225.0	2023-05-03
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